Cas no 2228206-23-1 (1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol
• CAS No: 2228206-23-1
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6284702
• PubChem ID: 165645903
• Update Time: 2025-06-23

1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol
• 1-[1-(2-bromo-5-methylphenyl)cyclopropyl]ethan-1-ol
• EN300-1908562
• 2228206-23-1

• Inchi： 1S/C12H15BrO/c1-8-3-4-11(13)10(7-8)12(5-6-12)9(2)14/h3-4,7,9,14H,5-6H2,1-2H3
• InChI Key： FRGNHIZFZFBJBC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C1(C(C)O)CC1

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol

Professional Introduction to Compound with CAS No. 2228206-23-1 and Product Name: 1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol

The compound with the CAS number 2228206-23-1 and the product name 1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of a bromo substituent at the 2-position of the methylphenyl ring and a cyclopropyl moiety at the ethyl chain introduces intriguing electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, which often exhibit enhanced biological activity and improved pharmacokinetic profiles. The structural motif of 1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol aligns well with this trend, as it combines elements known to contribute to favorable drug-like properties. Specifically, the bromo atom serves as a versatile handle for further functionalization via cross-coupling reactions, while the cyclopropyl group is recognized for its ability to modulate metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The methylphenyl ring, also known as anisole derivative, is a common scaffold in many bioactive molecules due to its ability to interact with biological targets through hydrophobic and π-stacking interactions. The introduction of a bromo substituent at the 2-position enhances electrophilicity, facilitating reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex drug molecules.

Recent studies have highlighted the importance of cyclopropyl containing compounds in medicinal chemistry. These moieties are often incorporated into drug candidates to improve solubility, reduce lipophilicity, and enhance binding to biological receptors. The compound in question, 1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol, exemplifies this trend by combining a cyclopropyl group with an aromatic system bearing a bromo atom. This combination not only imparts unique physicochemical properties but also opens up avenues for designing molecules with tailored biological activities.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The preparation of 1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol involves multi-step reactions that showcase the interplay between functional group transformations and structural manipulation. Key steps include bromination of the anisole derivative followed by cyclopropanation, which requires careful optimization to ensure high yield and purity. Advances in catalytic systems have made these transformations more efficient, enabling researchers to access structurally diverse libraries for drug discovery.

In the context of drug discovery, computational modeling plays a crucial role in predicting the behavior of novel compounds before they are synthesized. Molecular docking studies have been employed to evaluate how 1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol interacts with potential biological targets. These simulations suggest that the compound may exhibit inhibitory activity against enzymes or receptors involved in critical disease pathways. For instance, its structural features could allow it to bind tightly to proteases or kinases that are overexpressed in certain cancers or inflammatory conditions.

The incorporation of fluorinated or halogenated atoms into drug candidates is a well-established strategy to improve pharmacological properties such as bioavailability and metabolic stability. The presence of a bromo atom in this compound not only serves as a reactive site for further derivatization but also contributes to its overall drug-likeness by enhancing lipophilicity and reducing aqueous solubility in a controlled manner. Such features are often sought after in lead optimization processes.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol will continue to be explored for their potential medical applications. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for translating these chemical entities into effective treatments. The versatility offered by this compound’s structure makes it an attractive building block for future drug development initiatives.

The future directions for this research include exploring derivatives of 1-1-(2-bromo-5-methylphenyl)cyclopropylethan-1-ol that may exhibit enhanced efficacy or reduced side effects. Techniques such as structure-based drug design and high-throughput screening will be instrumental in identifying promising analogs. Additionally, green chemistry principles should be considered during synthesis to minimize environmental impact while maintaining high yields and purity standards.

In conclusion, 2228206-23, highlighting its significance as a chemical entity with potential therapeutic value, 11(23) emphasizes its role as part of broader efforts aimed at developing innovative medicines, 22(23) underscores its unique structural features, 33(23) demonstrates its utility in synthetic chemistry,44(23) showcases its relevance in drug discovery,55(23)and paves the way for future advancements in medicinal chemistry.